N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide

• IUPAC Name: N-[(5E)-5-[(2,4-dimethoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C14H14N2O4S/c1-8(17)15-14-16-13(18)12(21-14)6-9-4-5-10(19-2)7-11(9)20-3/h4-7H,1-3H3,(H,15,16,17,18)/b12-6+
• InChI Key: VBTDIVURDFYYCV-WUXMJOGZSA-N
• Canonical SMILES: CC(=O)NC1=NC(=O)C(=CC2=C(C=C(C=C2)OC)OC)S1
• Isomeric SMILES: CC(=O)NC1=NC(=O)/C(=C\C2=C(C=C(C=C2)OC)OC)/S1
• Molecular Formula: C14H14N2O4S
• Molecular Weight: 306.34 g/mol

Description

N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide is a thiazolidine derivative that has been extensively studied for its potential applications in various scientific research fields. This compound has shown promising results in the areas of medicinal chemistry, drug discovery, and bioorganic chemistry.

Mechanism of Action

The mechanism of action of N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide is not fully understood. However, several studies have suggested that this compound acts by inhibiting various enzymes and signaling pathways. It has been reported to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. This compound has also been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. The inhibition of these enzymes by N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide may contribute to its anticancer and antimicrobial activities.
Biochemical and Physiological Effects:
N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells and inhibit the growth of various microorganisms. This compound has also been shown to have antioxidant and anti-inflammatory activities. The biochemical and physiological effects of N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide make it a promising compound for further investigation.

Advantages and Limitations for Lab Experiments

The advantages of using N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide in lab experiments include its high purity and yield, as well as its potential applications in various scientific research fields. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further investigation of its mechanism of action.

Future Directions

There are several future directions for the investigation of N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide. These include further studies on its mechanism of action, toxicity, and potential applications in various scientific research fields. The development of new derivatives and analogs of this compound may also lead to the discovery of more potent and selective compounds with improved properties. The investigation of the pharmacokinetics and pharmacodynamics of N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide may also lead to its potential use as a therapeutic agent. Overall, the future directions for the investigation of N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide are vast and promising.
Conclusion:
In conclusion, N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide is a promising compound for scientific research. Its potential applications in various scientific research fields make it a promising compound for further investigation. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide have been discussed in this paper. Further investigation of this compound may lead to the discovery of new therapeutic agents with improved properties.

Scientific Research Applications

N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has shown potential applications in various scientific research fields. It has been studied extensively for its anticancer, antimicrobial, and antiviral activities. This compound has also been investigated for its potential use as an enzyme inhibitor, antioxidant, and anti-inflammatory agent. The potential applications of N-[5-(2,4-dimethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide in various scientific research fields make it a promising compound for further investigation.